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Compound of Interest

Compound Name: Einecs 246-889-0

Cat. No.: B15179365 Get Quote

A Comparative Analysis of Prominent Brominated Flame Retardants: TBBPA, HBCDD, and

PBDEs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of three widely used brominated flame retardants

(BFRs): Tetrabromobisphenol A (TBBPA), Hexabromocyclododecane (HBCDD), and

Polybrominated Diphenyl Ethers (PBDEs). The information presented is intended for a scientific

audience and is supported by available experimental data. It is important to note that the user's

initial query for "EINECS 246-889-0" did not correspond to a known brominated flame

retardant; therefore, this guide focuses on these three major BFR classes.

Overview and Physicochemical Properties
Brominated flame retardants have been extensively used in a variety of consumer and

industrial products to meet fire safety standards. Their primary function is to inhibit or delay the

combustion of polymeric materials. The selection of a specific BFR depends on the polymer

type, processing conditions, and desired fire safety level.

Below is a summary of the key physicochemical properties of TBBPA, HBCDD, and a

representative PBDE congener (DecaBDE).
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Property
Tetrabromobisphen
ol A (TBBPA)

Hexabromocyclodo
decane (HBCDD)

Polybrominated
Diphenyl Ethers
(PBDEs) -
DecaBDE

EINECS Number 201-236-9 247-148-4 / 221-695-9
214-604-9 (for

DecaBDE)

CAS Number 79-94-7
25637-99-4, 3194-55-

6

1163-19-5 (for

DecaBDE)

Molecular Formula C₁₅H₁₂Br₄O₂ C₁₂H₁₈Br₆
C₁₂Br₁₀O (for

DecaBDE)

Molecular Weight 543.9 g/mol 641.7 g/mol
959.2 g/mol (for

DecaBDE)

Bromine Content ~58.8% ~74.7%
~83.3% (for

DecaBDE)

Mode of Action

Primarily reactive (can

be incorporated into

the polymer

backbone) but also

used as an additive.

Additive (mixed into

the polymer).

Additive (mixed into

the polymer).

Primary Applications

Epoxy resins for

printed circuit boards,

polycarbonates, ABS

plastics.[1]

Polystyrene foams

(EPS and XPS) for

thermal insulation in

construction, textiles.

[1]

Plastics for electronics

housings (e.g., HIPS),

textiles, polyurethane

foams.[1]

Flame Retardant Performance: A Comparative Look
Direct, quantitative comparisons of the flame retardant performance of TBBPA, HBCDD, and

PBDEs under identical conditions (i.e., same polymer matrix, concentration, and test method)

are scarce in the public domain. The following table summarizes typical performance

characteristics based on available data, which may not be directly comparable due to variations

in experimental setups.
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Performance Metric TBBPA HBCDD PBDEs

UL 94 Classification

Can achieve V-0

rating in various

polymers like ABS and

epoxy resins.[2]

Can achieve V-0 or V-

2 ratings in HIPS and

other polymers.

Commercial mixtures

can enable polymers

to meet V-0, V-1, or V-

2 ratings.

Limiting Oxygen Index

(LOI)

Increases the LOI of

polymers, often

exceeding 21% (the

oxygen concentration

in air).

Effective in increasing

the LOI of polystyrene

and other polymers.

Significantly increases

the LOI of various

polymers.

Heat Release Rate

(HRR)

Reduces the peak

heat release rate

during combustion.

Lowers the heat

release rate of

polystyrene foams.

Commercial mixtures

are effective in

reducing the peak

heat release rate.

Experimental Protocols for Flammability Testing
Standardized tests are crucial for evaluating the performance of flame retardants. Below are

detailed methodologies for three key experiments.

UL 94 Vertical Burn Test
Objective: To determine the self-extinguishing properties of a plastic material after exposure to

a flame.

Methodology:

Specimen Preparation: A rectangular specimen of a specific dimension (typically 125 mm x

13 mm) is conditioned at a controlled temperature and humidity.

Test Setup: The specimen is clamped vertically. A Bunsen burner with a specified flame

height is positioned below the specimen.

Procedure: The flame is applied to the bottom edge of the specimen for 10 seconds and then

removed. The duration of flaming is recorded. If the specimen self-extinguishes, the flame is
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immediately reapplied for another 10 seconds.

Data Collection: The afterflame time after each flame application, the afterglow time, and

whether flaming drips ignite a cotton pad placed below the specimen are recorded.

Classification: Materials are classified as V-0, V-1, or V-2 based on the afterflame time, total

flaming time for a set of specimens, and the dripping behavior. V-0 represents the highest

level of self-extinguishing performance in this series.

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO
4589-2)
Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will support flaming combustion of a material.

Methodology:

Specimen Preparation: A small, vertically oriented specimen is prepared.

Test Apparatus: The specimen is placed in a glass chimney through which a controlled

mixture of oxygen and nitrogen flows.

Procedure: The top of the specimen is ignited. The oxygen concentration in the gas mixture

is then gradually decreased until the flame is no longer sustained.

Data Analysis: The LOI is the oxygen concentration (in volume percent) at which the material

just supports combustion under the specified conditions. A higher LOI value indicates better

flame retardancy.

Cone Calorimeter Test (ISO 5660)
Objective: To measure the heat release rate and other combustion properties of a material

when exposed to a controlled level of radiant heat.

Methodology:

Specimen Preparation: A square specimen (typically 100 mm x 100 mm) is placed in a

horizontal orientation.
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Test Apparatus: The specimen is exposed to a conical radiant heater. A spark igniter is used

to ignite the gases emitted from the decomposing material.

Data Collection: During the test, the time to ignition, mass loss rate, oxygen consumption,

and smoke production are continuously measured.

Data Analysis: The heat release rate (HRR) is calculated based on the principle that a

constant amount of heat is released per unit mass of oxygen consumed. Key parameters

include the peak HRR and the total heat released (THR).

Impact on Cellular Signaling Pathways
Brominated flame retardants are known to interact with various biological systems and can

disrupt cellular signaling pathways. The following diagrams illustrate the reported effects of

TBBPA, HBCDD, and PBDEs on specific pathways.

TBBPA and the MAPK/ERK Signaling Pathway
Tetrabromobisphenol A has been shown to interfere with the Mitogen-Activated Protein Kinase

(MAPK) pathway, particularly the Extracellular signal-Regulated Kinase (ERK) branch. This

pathway is crucial for regulating cell proliferation, differentiation, and survival.

MAPK/ERK Pathway
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Caption: TBBPA's interference with the MAPK/ERK signaling cascade.

HBCDD and Calcium Signaling
Hexabromocyclododecane has been demonstrated to disrupt intracellular calcium (Ca²⁺)

homeostasis. Dysregulation of calcium signaling can lead to a variety of adverse cellular

effects, including apoptosis and neurotoxicity.[3]
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Caption: HBCDD-induced disruption of intracellular calcium signaling.

PBDEs and Thyroid Hormone Receptor Signaling
Polybrominated diphenyl ethers are structurally similar to thyroid hormones and can interfere

with the thyroid hormone receptor (TR) signaling pathway. This can have significant impacts on

development and metabolism.[4][5]
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Caption: Interference of PBDEs with thyroid hormone receptor signaling.

Conclusion
TBBPA, HBCDD, and PBDEs have been effective flame retardants, each with distinct chemical

properties and primary applications. While TBBPA is often used as a reactive monomer,

HBCDD and PBDEs are additive flame retardants, which can influence their potential for

environmental release. The choice of a particular BFR has historically been driven by its

compatibility with the host polymer and its efficiency in meeting fire safety standards.

However, concerns about the environmental persistence, bioaccumulation, and potential health

effects of these compounds have led to increased regulatory scrutiny and a shift towards

alternative flame retardant technologies. The disruption of critical cellular signaling pathways,

as illustrated, is a key area of toxicological research for these substances. Researchers and

professionals in drug development should be aware of these interactions, as they can have

implications for understanding the broader biological effects of environmental contaminants.

Further research is needed to obtain directly comparable quantitative data on the flame

retardant performance of these BFRs to facilitate a more complete and objective comparison.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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